ethyl 4-[({4-[(4-fluorophenyl)amino]-1-piperidinyl}carbonothioyl)amino]benzoate

• IUPAC Name: ethyl 4-[[4-(4-fluoroanilino)piperidine-1-carbothioyl]amino]benzoate
• InChI: InChI=1S/C21H24FN3O2S/c1-2-27-20(26)15-3-7-18(8-4-15)24-21(28)25-13-11-19(12-14-25)23-17-9-5-16(22)6-10-17/h3-10,19,23H,2,11-14H2,1H3,(H,24,28)
• InChI Key: JLZGMDWNRYNZHX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=S)N2CCC(CC2)NC3=CC=C(C=C3)F
• Molecular Formula: C21H24FN3O2S
• Molecular Weight: 401.5 g/mol

Description

The compound “ethyl 4-[({4-[(4-fluorophenyl)amino]-1-piperidinyl}carbonothioyl)amino]benzoate” is a complex organic molecule. It contains several functional groups including an ethyl ester, a fluorophenyl group, a piperidine ring, and an amine.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the fluorophenyl group could be introduced via a nucleophilic aromatic substitution reaction. The piperidine ring could be formed via a cyclization reaction. The exact synthesis would depend on the desired route and the available starting materials.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a cyclic structure. The fluorophenyl group would likely contribute to the overall polarity of the molecule. The piperidine ring could potentially exist in different conformations depending on the conditions.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions. The amine group could act as a nucleophile in various reactions. The ester could be hydrolyzed under acidic or basic conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and functional groups would all influence properties like solubility, melting point, and reactivity.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on the specific biological target. The fluorophenyl group, for example, is a common motif in many pharmaceuticals and could potentially interact with various biological targets.

Safety and Hazards

Without specific information, it’s difficult to predict the exact safety and hazards associated with this compound. Standard safety procedures should be followed when handling it, including the use of personal protective equipment.

Future Directions

The study of such a compound could potentially open up new avenues in various fields, depending on its properties and activities. It could be of interest in medicinal chemistry if it shows promising biological activity.